Cas no 2228602-49-9 (3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine)

• Product Name: 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine
• CAS No: 2228602-49-9
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 5778074
• PubChem ID: 165612501
• Update Time: 2025-10-31

3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1751309
• 3-[5-(4-methylphenyl)furan-2-yl]but-3-en-1-amine
• 2228602-49-9
• 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine

• Inchi： 1S/C15H17NO/c1-11-3-5-13(6-4-11)15-8-7-14(17-15)12(2)9-10-16/h3-8H,2,9-10,16H2,1H3
• InChI Key： CLAGDMJTGIOOFD-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(=C)CCN)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine

Introduction to 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine (CAS No: 2228602-49-9)

3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228602-49-9, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule, featuring a fused furan ring system linked to a butenylamine moiety and an aromatic ring substituent, presents a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine encompasses several key features that contribute to its potential biological activity. The presence of the furan ring, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects, provides a versatile scaffold for molecular design. Additionally, the butenylamine group introduces a basic nitrogen atom, which can serve as a hydrogen bond acceptor or participate in ionic interactions, enhancing the compound's binding affinity to biological receptors.

The aromatic ring substituent, specifically 4-methylphenyl, contributes to the compound's lipophilicity and can influence its pharmacokinetic properties. This substitution pattern is often employed in medicinal chemistry to modulate metabolic stability and target engagement. The combination of these structural elements suggests that 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine may exhibit multiple modes of action, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring heterocyclic compounds for their potential therapeutic applications. Furan derivatives, in particular, have been extensively studied due to their diverse biological activities and structural versatility. Research has demonstrated that furan-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine is no exception and has shown promise in preliminary pharmacological studies.

One of the most compelling aspects of 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-amine is its potential as a lead compound for drug development. Its unique structural features allow for modifications at multiple positions, enabling medicinal chemists to optimize its biological activity through structure-based drug design. For instance, the introduction of additional functional groups or the alteration of substituents can fine-tune the compound's binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have further enhanced the exploration of such compounds. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been instrumental in predicting the binding modes of 3-5-(4-methylphenyl)furan-2-ylbut-3-en-1-am ine to various biological targets. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more potent derivatives.

The synthesis of 3 -5-(4 -methylphenyl) furan -2 - ylbut - 3 - en - 1 - am ine also presents an interesting challenge for synthetic chemists. The construction of the furan ring system followed by the introduction of the butenylamine moiety requires careful consideration of reaction conditions and reagent selection. However, recent developments in synthetic methodologies have made it more feasible to access complex heterocyclic compounds like this one. For example, transition metal-catalyzed reactions and novel catalytic systems have enabled efficient construction of carbon-carbon bonds essential for this molecule's structure.

Evaluation of 3 -5-(4 -methylphenyl) furan -2 - ylbut - 3 - en - 1 - am ine's pharmacological profile has revealed several promising activities. In vitro studies have indicated that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammatory diseases and cancer. Additionally, preliminary in vivo studies have suggested potential therapeutic effects in animal models, further supporting its candidacy as a drug development candidate.

The future direction of research on 3 -5-(4 -methylphenyl) furan -2 - ylbut - 3 - en - 1 - am ine will likely focus on optimizing its pharmacological properties through medicinal chemistry interventions. By leveraging structure-based drug design principles and high-throughput screening technologies, researchers aim to identify derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles. Furthermore, exploring its potential applications in treating specific diseases will be a key focus area.

The growing interest in natural product-inspired scaffolds also presents an opportunity for investigating analogs of 3 -5-(4 -methylphenyl) furan -2 - ylbut - 3 - en - 1 am ine derived from bioactive natural products. By incorporating elements from known bioactive molecules into this scaffold, researchers may uncover novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 3 5 ( 4 methylphenyl) furan 2 ylbut 3 en 1 am ine (CAS No: 2228602 49 9) represents a structurally fascinating and biologically promising compound with significant potential for further exploration in drug discovery and development. Its unique structural features make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents with improved efficacy and safety profiles.